Cas no 325730-33-4 (2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid)
2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid
- 2-[[5-(3-chlorophenyl)furan-2-yl]methylidene]propanedioic acid
- HMS1769D15
- 325730-33-4
- AKOS034452446
- Z56772351
- 2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid
- EN300-1191759
-
- Inchi: 1S/C14H9ClO5/c15-9-3-1-2-8(6-9)12-5-4-10(20-12)7-11(13(16)17)14(18)19/h1-7H,(H,16,17)(H,18,19)
- InChI Key: IUCQNWZQABZTBT-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=CC=C(/C=C(\C(=O)O)/C(=O)O)O1
Computed Properties
- Exact Mass: 292.0138511g/mol
- Monoisotopic Mass: 292.0138511g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 87.7Ų
2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1191759-1.0g |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid |
325730-33-4 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-1191759-50mg |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid |
325730-33-4 | 95.0% | 50mg |
$155.0 | 2023-10-03 | |
| Enamine | EN300-1191759-100mg |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid |
325730-33-4 | 95.0% | 100mg |
$232.0 | 2023-10-03 | |
| Enamine | EN300-1191759-250mg |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid |
325730-33-4 | 95.0% | 250mg |
$331.0 | 2023-10-03 | |
| Enamine | EN300-1191759-500mg |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid |
325730-33-4 | 95.0% | 500mg |
$524.0 | 2023-10-03 | |
| Enamine | EN300-1191759-1000mg |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid |
325730-33-4 | 95.0% | 1000mg |
$671.0 | 2023-10-03 | |
| Enamine | EN300-1191759-2500mg |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid |
325730-33-4 | 95.0% | 2500mg |
$1315.0 | 2023-10-03 | |
| Enamine | EN300-1191759-5000mg |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid |
325730-33-4 | 95.0% | 5000mg |
$1945.0 | 2023-10-03 | |
| Enamine | EN300-1191759-10000mg |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioic acid |
325730-33-4 | 95.0% | 10000mg |
$2884.0 | 2023-10-03 | |
| 1PlusChem | 1P028WZN-50mg |
2-{[5-(3-chlorophenyl)furan-2-yl]methylidene}propanedioicacid |
325730-33-4 | 95% | 50mg |
$246.00 | 2024-05-05 |
2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid
Comprehensive Overview of 2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid (CAS No. 325730-33-4)
2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid (CAS No. 325730-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique furan and propanedioic acid backbone, exhibits intriguing chemical properties that make it a subject of interest for drug discovery and advanced material applications. Its molecular structure, featuring a 3-chlorophenyl substituent, contributes to its reactivity and potential utility in various synthetic pathways.
In recent years, the demand for heterocyclic compounds like 2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules. The compound's furan ring and α,β-unsaturated carbonyl moiety are key features that enable it to participate in diverse chemical reactions, including Michael additions and cycloadditions, which are critical for developing new therapeutic agents.
The compound's CAS No. 325730-33-4 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis methods, solubility, and stability, highlighting the need for detailed technical data. Additionally, its potential applications in green chemistry and sustainable synthesis align with current trends toward environmentally friendly processes. This has led to increased exploration of its role in catalysis and biodegradable materials.
From a structural perspective, 2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid offers a fascinating case study in molecular design. The presence of the chlorophenyl group enhances its lipophilicity, which can influence its pharmacokinetic properties. This attribute is particularly valuable in drug development, where optimizing bioavailability and target binding is crucial. Recent studies have also explored its potential as a fluorescent probe or sensor, leveraging its conjugated system for optical applications.
In the context of intellectual property and patent literature, CAS No. 325730-33-4 has been referenced in several filings related to antimicrobial agents and anti-inflammatory compounds. This underscores its commercial and therapeutic potential. Furthermore, its compatibility with high-throughput screening platforms makes it a valuable candidate for drug discovery pipelines.
As the scientific community continues to investigate 2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid, its role in addressing global challenges such as drug resistance and material sustainability remains a focal point. Future research directions may include optimizing its synthetic routes for scalability and exploring its interactions with biological targets. With its multifaceted applications, this compound exemplifies the intersection of organic chemistry and innovation.
325730-33-4 (2-{5-(3-chlorophenyl)furan-2-ylmethylidene}propanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)